3-{1-[(2-chlorophenyl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}-3-oxopropanenitrile

• IUPAC Name: 3-[1-[(2-chlorophenyl)methyl]-2,5-dimethylpyrrol-3-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C16H15ClN2O/c1-11-9-14(16(20)7-8-18)12(2)19(11)10-13-5-3-4-6-15(13)17/h3-6,9H,7,10H2,1-2H3
• InChI Key: OASXNLRYSLJZSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2=CC=CC=C2Cl)C)C(=O)CC#N
• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol

Description

The compound “3-{1-[(2-chlorophenyl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}-3-oxopropanenitrile” is also known as “Ketamine Related Compound A” or "Ketamine Precursor A". It is a reference standard used in specified quality tests and assays as specified in the USP compendia.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a 2-chlorobenzyl group bound to a N-O heterocycle called isoxazolidinone. The empirical formula of the compound is C13H16ClNO.

Physical And Chemical Properties Analysis

The compound is a white solid. The empirical formula is C13H16ClNO and the molecular weight is 237.73.

Scientific Research Applications

Analytical Techniques

• Radical Identification : A study demonstrates the application of combined liquid chromatography, electron paramagnetic resonance spectrometry, and electrospray ionization mass spectrometry for identifying spin-trapped radical adducts, including chlorophenyl radicals (Iwahashi, Parker, Mason, & Tomer, 1992).

Chemical Synthesis and Reactions

• Synthesis of Heterocyclic Compounds : Research shows the reactions of certain dimethyl and chlorophenyl derivatives leading to the formation of various pyrimidines, acetoacetamides, and urethanes (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).
• Synthesis of Chlorophyll Derivatives : A study on chlorophyll derivatives shows the synthesis process involving a chlorophenyl group, revealing insights into the optical properties and protonation of these compounds (Yamamoto & Tamiaki, 2015).

Catalysis and Organometallic Chemistry

• Oxidation Catalysis : Methyltrioxorhenium(VII) and dimethyldioxomolybdenum(VI), used in catalytic processes, have been shown to interact with pyridines, impacting olefin epoxidation activities (Kühn, Santos, Gonçalves, Romão, & Lopes, 2001).

Molecular and Structural Chemistry

• Structure and Antimicrobial Activity of Compounds : The synthesis, structural characterization, and antimicrobial activity of a novel bicyclic thiohydantoin compound, incorporating chlorophenyl groups, were explored (Nural, Gemili, Seferoğlu, Şahin, Ülger, & Sarı, 2018).

Organic Electronics and Materials

• Electro-Optic Materials : The synthesis of heterocycle-based diethanolaminomethyl-functionalized derivatives for use in nonlinear optical/electro-optic materials is reported, which involves the use of pyrrole and chlorophenyl groups (Facchetti, Abbotto, Beverina, Boom, Dutta, Evmenenko, Pagani, & Marks, 2003).

Safety and Hazards

The safety data sheet for related compounds suggests avoiding ingestion and inhalation, avoiding dust formation, and not getting the compound in eyes, on skin, or on clothing. It is recommended to store the compound under an inert atmosphere, in a dry and well-ventilated place, and to protect it from moisture.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes . For instance, compounds with a similar structure have been found to interact with the Nuclear receptor coactivator 1 and Peroxisome proliferator-activated receptor gamma .

Mode of Action

These interactions can lead to changes in the conformation and activity of the target proteins, thereby influencing cellular processes .

Biochemical Pathways

For instance, compounds with a similar structure have been found to influence the metabolism of glutathione, a crucial antioxidant in cells .

Pharmacokinetics

In silico pharmacokinetics analysis of a similar compound predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier .

Result of Action

Similar compounds have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .